Cas no 1360922-89-9 (2-chloro-6-isocyanatopyridine)

• Product Name: 2-chloro-6-isocyanatopyridine
• CAS No: 1360922-89-9
• MF: C₆H₃ClN₂O
• MW: 154.553819894791
• CID: 6159327
• PubChem ID: 83914113
• Update Time: 2025-06-14

2-chloro-6-isocyanatopyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-isocyanatopyridine
• 1360922-89-9
• EN300-1981743

• Inchi： 1S/C6H3ClN2O/c7-5-2-1-3-6(9-5)8-4-10/h1-3H
• InChI Key： LZXIEWMJGWIDIW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(N=C=O)=N1

Computed Properties

• Exact Mass: 153.9933904g/mol
• Monoisotopic Mass: 153.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-6-isocyanatopyridine

Comprehensive Overview of 2-Chloro-6-isocyanatopyridine (CAS No. 1360922-89-9): Properties, Applications, and Industry Trends

2-Chloro-6-isocyanatopyridine (CAS No. 1360922-89-9) is a specialized organic compound widely recognized for its versatility in pharmaceutical and agrochemical synthesis. This heterocyclic compound features a reactive isocyanate group (-NCO) and a chloro substituent on a pyridine ring, making it a valuable intermediate for coupling reactions. Its molecular formula, C₆H₃ClN₂O, and precise structural attributes have garnered attention in drug discovery and material science research.

In recent years, the demand for high-purity isocyanates like 2-chloro-6-isocyanatopyridine has surged due to their role in designing biologically active molecules. Researchers frequently search for "synthetic routes for 2-chloro-6-isocyanatopyridine" or "safety data sheet of CAS 1360922-89-9," reflecting its industrial relevance. The compound’s stability under controlled conditions and compatibility with cross-coupling reactions align with trends in green chemistry and atom-efficient synthesis.

One of the standout features of 2-chloro-6-isocyanatopyridine is its utility in constructing urea derivatives and polyurethane precursors. These applications are pivotal in developing advanced polymers and coatings, addressing sustainability challenges in the chemical manufacturing sector. Users often inquire about "alternatives to 2-chloro-6-isocyanatopyridine" or "scalable production methods," highlighting the need for innovation in this niche.

From a technical perspective, the compound’s spectroscopic data (e.g., NMR, IR) and thermal properties are critical for quality control. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a topic frequently searched alongside "CAS 1360922-89-9 specifications." Regulatory compliance, including REACH and GMP standards, further underscores its safe handling protocols.

Emerging applications in bioconjugation and peptide modification have expanded the scope of 2-chloro-6-isocyanatopyridine. For instance, its use in labeling biomolecules resonates with trends in diagnostic imaging and targeted drug delivery. Queries like "2-chloro-6-isocyanatopyridine in biotech" or "stability in aqueous solutions" reflect growing interdisciplinary interest.

In summary, 2-chloro-6-isocyanatopyridine (CAS No. 1360922-89-9) exemplifies a multifunctional building block with expanding horizons in science and industry. Its synthesis, characterization, and applications continue to evolve, driven by advancements in catalysis and process optimization. As research progresses, this compound is poised to play a pivotal role in next-generation functional materials and therapeutic agents.